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Compound of Interest

2-Methyl-2-morpholinopropan-1-
Compound Name: )
amine

Cat. No.: B183984

CAS Number: 173336-43-1[1]

This technical guide provides a comprehensive overview of 2-Methyl-2-morpholinopropan-1-
amine, a morpholine derivative with applications in chemical synthesis and potential for further
research in drug development. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Nomenclature and Chemical Identity

2-Methyl-2-morpholinopropan-1-amine is a substituted aliphatic amine containing a
morpholine ring. Its systematic and common nomenclature are detailed below.
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Identifier Value

IUPAC Name 2-methyl-2-(morpholin-4-yl)propan-1-amine[2]
CAS Number 173336-43-1[1]

Molecular Formula CsH1sN20[2]

Molecular Weight 158.24 g/mol [2]

InChl Key GFIBMQGRHYGHAP-UHFFFAOYSA-N|[2]
Canonical SMILES CC(C)(CN)N1ccocel2]

Synonyms 2-Methyl-2-(4-Morpholinyl)Propylamine[1]

Physicochemical Properties

Detailed experimental physicochemical data for 2-Methyl-2-morpholinopropan-1-amine is
limited in publicly available literature. The following table summarizes computed data from
various chemical databases, which can be useful for predicting its behavior in different
experimental settings.

Property Value Source
XLogP3-AA (Predicted) -0.4 PubChem|[2]
Hydrogen Bond Donor Count 1 PubChem[2]
Hydrogen Bond Acceptor

Count 3 PubChem|[2]
Rotatable Bond Count 2 PubChem|[2]
Topological Polar Surface Area  38.5 A2 PubChem[2]
Predicted Boiling Point 225.8 £ 20.0 °C Smolecule
Physical State Liquid (at standard conditions) Smolecule

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of 2-Methyl-2-
morpholinopropan-1-amine are not readily available in peer-reviewed literature, general
synthetic routes for morpholine-containing compounds can be adapted. The following
represents a generalized workflow for its synthesis via reductive amination, a common method
for preparing such amines.

Disclaimer: This is a generalized protocol and would require optimization for specific laboratory
conditions.

General Experimental Workflow: Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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